Cas no 31555-59-6 (5-methylthiophene-2-carbonyl chloride)

• Product Name: 5-methylthiophene-2-carbonyl chloride
• CAS No: 31555-59-6
• MF: C₆H₅ClOS
• MW: 160.621299505234
• MDL: MFCD00130092
• CID: 303632
• PubChem ID: 2760083
• Update Time: 2025-04-19

5-methylthiophene-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbonylchloride, 5-methyl-
• 5-Methylthiophene-2-Carbonyl Chloride
• 2-THIOPHENECARBONYL,5-METHYL-
• 5-METHYL-THIOPHENE-2-CARBONYL CHLORIDE
• 2-(Chlorocarbonyl)-5-methylthiophene
• 5-methyl-2-thienoyl chloride
• 5-methyl-2-thiophen-carbonyl chloride
• 5-methyl-2-thiophenecarbonyl chloride
• 5-methylthiophen-2-ylcarbonyl chloride
• 5-methylthiophene-2-carboxylic acid chloride
• 5-methyl-thiophene-carboxylic acid chloride
• AC1MC1VO
• BBL014853
• CTK1C1867
• SBB087488
• FT-0683326
• 895638-24-1
• 5-methyl-2-thenoyl chloride
• EN300-306797
• 5-methyl-thiophene-2-carbonyl chloride, AldrichCPR
• AKOS005173303
• 5-methyl-thiophene-carboxylicacid chloride
• 5-METHYL-THIOPHENE-2-CARBONYLCHLORIDE
• 5-methyl-thiophene-2-carboxylic acid chloride
• SCHEMBL1340077
• 5-methylthiophene-2-carbonylchloride
• 31555-59-6
• DTXSID70375015
• AT16715
• DJCGIWVUKCNCAT-UHFFFAOYSA-N
• AS-9642
• MFCD00130092
• DB-068478
• 2-Thiophenecarbonyl chloride, 5-methyl-
• STL197262
• ALBB-011191
• 5-methylthiophene-2-carbonyl chloride

• MDL： MFCD00130092
• Inchi： 1S/C6H5ClOS/c1-4-2-3-5(9-4)6(7)8/h2-3H,1H3
• InChI Key： DJCGIWVUKCNCAT-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C(C)S1)=O

Computed Properties

• Exact Mass: 159.97505
• Monoisotopic Mass: 159.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.32
• Boiling Point: 120/8mm
• Flash Point: 93.4°C
• Refractive Index: 1.566
• PSA: 17.07
• Sensitiveness: Moisture Sensitive

5-methylthiophene-2-carbonyl chloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：
• HazardClass：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives